Magnesium chloride (MgCl)

Specification

• CAS No.: 14989-29-8
• Molecular Formula: Cl2Mg; MgCl2
• Molecular Weight: 95.21 g/mol
• IUPAC Name: magnesium;dichloride
• Standard InChI: InChI=1S/2ClH.Mg/h2*1H;/q;;+2/p-2
• Standard InChI Key: TWRXJAOTZQYOKJ-UHFFFAOYSA-L
• SMILES: [H-].[Mg+2].[Cl-]
• Canonical SMILES: [Mg+2].[Cl-].[Cl-]
• Boiling Point: 1,412 °C; 1412 °C
• Colorform: Thin white to gray granules and/or flakes; LUSTROUS HEXAGONAL CRYSTALS; Soft leaflets; Colorless or white crystals
• Melting Point: 712 °C (rapid heating)

Introduction

Chemical Structure and Properties

Chemical Structure

Magnesium chloride is an ionic halide compound comprising one magnesium ion (Mg²⁺) and two chloride ions (Cl⁻). The compound is also known by several other names, including magnesium dichloride, magnesium (II) chloride, and chloromagnesite. The molecular structure features an ionic bond between the divalent magnesium cation and two monovalent chloride anions, resulting in a stable, neutral compound. This ionic bonding is responsible for many of the compound's physical and chemical properties, including its high melting point and excellent solubility in polar solvents.

Physical Properties

Magnesium chloride in its anhydrous form appears as thin white to gray granules and is odorless. The compound exhibits notable thermal stability, with a high melting point and boiling point. Table 1 summarizes the key physical properties of anhydrous magnesium chloride.

Table 1: Physical Properties of Anhydrous Magnesium Chloride

Property	Value
Molecular Formula	MgCl₂
Molecular Weight	95.211 g/mol
CAS Registry Number	7786-30-3
Density	2.32 g/cm³
Melting Point	714 °C
Boiling Point	1,412 °C
Appearance	White to gray granules
Odor	Odorless

These data indicate that magnesium chloride is a thermally stable compound with a high melting point, characteristic of ionic compounds with strong electrostatic interactions between ions.

Hydrated Forms and Their Properties

While anhydrous magnesium chloride is important in various applications, the hexahydrate form (MgCl₂·6H₂O) is the most commonly encountered in commercial and laboratory settings. Magnesium chloride hexahydrate contains six water molecules coordinated to the magnesium ion, significantly altering its physical properties compared to the anhydrous form.

Table 2: Properties of Magnesium Chloride Hexahydrate

Property	Value
Molecular Formula	Cl₂H₁₂MgO₆
Molecular Weight	203.3 g/mol
CAS Registry Number	7791-18-6
Melting Point	117 °C
Density	1.569 g/cm³
Appearance	White to slightly gray solid
Odor	Odorless
pH	4.5-7.0 (50g/L, H₂O, 20°C)
Water Solubility	2350 g/L at 20°C
Stability	Hygroscopic, incompatible with strong oxidizing agents

The hexahydrate form has a significantly lower melting point compared to the anhydrous form, as the water of crystallization weakens the ionic lattice structure. Upon heating, magnesium chloride hexahydrate loses its water of crystallization, eventually converting to magnesium oxide at higher temperatures.

Production and Extraction Methods

Magnesium chloride can be extracted from natural sources or produced through chemical reactions. The compound is naturally abundant in seawater and brine, making these sources economically viable for commercial production. In industrial settings, magnesium chloride is often produced through the reaction of magnesium hydroxide with hydrochloric acid, as shown in the following chemical equation:

Mg(OH)₂(s) + 2 HCl → MgCl₂(aq) + 2 H₂O(l)

This reaction is part of the Dow process, which is used for the industrial production of magnesium chloride. The process involves the regeneration of magnesium chloride from magnesium hydroxide, which can be subsequently used as a precursor for magnesium metal production.

Applications and Uses

Industrial Applications

Magnesium chloride finds extensive use across various industrial sectors due to its diverse chemical properties. In construction and road maintenance, it serves as an effective agent for dust control, wind erosion prevention, and soil stabilization. The hygroscopic nature of magnesium chloride enables it to absorb moisture from the air, keeping road surfaces damp and preventing dust dispersion.

In the manufacturing sector, magnesium chloride is utilized in the production of textiles, paper, and adhesives. In the paper industry, it enhances paper quality by improving brightness and opacity. For adhesive applications, magnesium chloride improves dispersibility, prevents delamination, and enhances transparency and storage stability.

As a catalyst, magnesium chloride facilitates various chemical reactions, including organic synthesis reactions such as the production of 3,4-dihydropyrimidin-2-(1H)-ones. Its catalytic properties make it valuable in industrial processes requiring precise control over reaction kinetics.

Biological and Medical Applications

In the medical field, magnesium chloride serves as an important source of magnesium ions, which are crucial for numerous biological processes. It is used in pharmaceutical formulations, particularly as an additive in gastric medicines, where it helps control gastric acid and treat duodenal ulcers.

At the molecular level, magnesium ions play vital roles in enzymology, maintaining cell membrane and wall structural integrity, muscle cell physiology, and nucleic acid structure stabilization. Magnesium acts as an essential co-factor for various enzymes, including deoxyribonuclease (DNAse), restriction enzymes EcoR I and EcoR V, and Ribonuclease H. Additionally, magnesium ions stabilize polymeric nucleic acids such as transfer RNA and ribozymes, highlighting their importance in molecular biology.

Research and Laboratory Applications

In laboratory settings, magnesium chloride is extensively used in molecular biology techniques. It plays a crucial role in polymerase chain reaction (PCR) procedures, where optimal concentrations of magnesium ions are essential for successful DNA amplification. The compound also facilitates dideoxy-mediated sequencing reactions using bacteriophage T7 DNA polymerase and is involved in the trypsin-mediated proteolysis of the mammalian α-ketoglutarate dehydrogenase complex.

Food and Feed Applications

Magnesium chloride serves as a food additive, providing magnesium supplementation in processed foods. In animal nutrition, it is added to feed formulations to prevent magnesium deficiency-related nervous system disorders in livestock. This application highlights the compound's role in maintaining proper neurological function through adequate magnesium levels.

Recent Research Findings

Battery Technology Applications

Recent research has explored the role of magnesium chloride complexes in battery technology, particularly in the development of magnesium-based batteries. Studies have investigated the formation of different magnesium chloride complex structures in various solvents, such as tetrahydrofuran (THF) and dimethoxyethane (DME).

Researchers have observed that the solvent type significantly influences the structure and properties of magnesium chloride complexes. In DME solution, which has a di-oxygen chain structure, magnesium chloride forms [Mg₂(μ-Cl)₂(DME)₄]²⁺ complexes at a Mg/Cl ratio of 1:1, and [Mg₃(μ-Cl)₄(DME)₅]²⁺ complexes at a Mg/Cl ratio of 3:4. In contrast, THF, with its mono-oxygen ring structure, forms [MgCl₂(THF)₄] complexes at a Mg/Cl ratio of 1:2, and [Mg₂(μ-Cl)₃(THF)₆]⁺ complexes at a Mg/Cl ratio of 2:3.

These findings have important implications for the development of magnesium-based batteries, as the structure and properties of magnesium chloride complexes affect the electrochemical performance of the battery system. The research suggests that by controlling the ratio of magnesium to chloride and selecting appropriate solvents, it may be possible to optimize battery performance.

Catalytic Applications

Magnesium chloride hexahydrate has been investigated as a catalyst for organic synthesis reactions. Research has demonstrated its effectiveness in catalyzing the synthesis of 3,4-dihydropyrimidin-2-(1H)-ones, compounds with potential pharmaceutical applications. The catalytic properties of magnesium chloride make it a versatile reagent in organic chemistry, facilitating various transformations with high efficiency and selectivity.